3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H23ClN2O4
• Molecular Weight: 414.9 g/mol
• IUPAC Name: 3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)indol-2-one
• InChI: InChI=1S/C22H23ClN2O4/c1-15(20(26)16-6-8-17(23)9-7-16)22(28)18-4-2-3-5-19(18)25(21(22)27)14-24-10-12-29-13-11-24/h2-9,15,28H,10-14H2,1H3
• InChI Key: RIFJJPCNDAKXMQ-UHFFFAOYSA-N
• SMILES: CC(C(=O)C1=CC=C(C=C1)Cl)C2(C3=CC=CC=C3N(C2=O)CN4CCOCC4)O

Description

3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has been of significant interest to researchers due to its potential applications in the field of medicine. This compound is known for its ability to interact with specific cellular targets, which makes it a valuable tool for studying biological processes and identifying potential therapeutic targets. In

Mechanism of Action

The mechanism of action of 3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one involves its ability to interact with specific cellular targets. This compound has been shown to bind to specific proteins and enzymes in cells, thereby modulating their activity. The exact targets of this compound can vary depending on the specific research application. However, some common targets include kinases, phosphatases, and receptors. By modulating the activity of these targets, this compound can affect cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one can vary depending on the specific research application. However, some common effects include the modulation of cellular signaling pathways, the inhibition of cellular proliferation, and the induction of apoptosis. Additionally, this compound has been shown to have anti-inflammatory and immunomodulatory effects in some studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its ability to interact with specific cellular targets. This makes it a valuable tool for studying biological processes and identifying potential therapeutic targets. Additionally, this compound has been shown to have high potency and selectivity, which can be advantageous for certain research applications. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects in some studies, which can limit its use in certain research applications.

Future Directions

There are several future directions for research on 3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one. One potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further research is needed to better understand the specific cellular targets and signaling pathways affected by this compound. This could lead to the identification of new therapeutic targets for a variety of diseases. Finally, more research is needed to investigate the potential toxicity and safety of this compound, particularly in the context of potential clinical applications.

Synthesis Methods

The synthesis method for 3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one involves a series of chemical reactions that result in the formation of the final product. The exact method used can vary depending on the desired purity and yield of the compound. However, most synthesis methods involve the use of various reagents and catalysts to facilitate the reaction. Some common methods used for synthesizing this compound include the use of palladium catalysts, Suzuki-Miyaura coupling reactions, and N-alkylation reactions.

Scientific Research Applications

The scientific research application of 3-[1-(4-chlorophenyl)-1-oxopropan-2-yl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is vast. This compound has been used in a variety of research studies to investigate cellular processes and identify potential therapeutic targets. Some of the areas where this compound has been used include cancer research, neuroscience, and immunology. In cancer research, this compound has been used to study the role of specific cellular targets in tumor growth and development. In neuroscience, this compound has been used to investigate the mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, this compound has been used to study the immune response to various pathogens and diseases.